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Compound Name: 2-CefteraM Pivoxil

Cat. No.: B12290953
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Introduction & Therapeutic Positioning

Cefteram Pivoxil (CFTM-PI) is an oral, third-generation cephalosporin ester prodrug.[1][2] Upon
intestinal absorption, it is rapidly hydrolyzed by non-specific esterases into its active metabolite,
Cefteram (CFTM).

In the landscape of multidrug-resistant (MDR) respiratory pathogens, Cefteram occupies a
critical niche due to its high affinity for specific Penicillin-Binding Proteins (PBPs) that are often
mutated in resistant strains. It is particularly distinguished by its potent activity against BLNAR
(B-lactamase-negative, ampicillin-resistant) Haemophilus influenzae and penicillin-intermediate
Streptococcus pneumoniae (PISP).

Critical Application Note: For all in vitro experimentation (MIC determination, Time-Kill studies),
researchers must use Cefteram (free acid). The Pivoxil prodrug lacks antibacterial activity in
vitro because the necessary esterases for hydrolysis are absent in standard culture media.

Mechanism of Action & Resistance Evasion
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Cefteram exerts bactericidal activity by inhibiting peptidoglycan synthesis.[2][3][4] Its structural
configuration allows it to evade common resistance mechanisms:

 BLNAR H. influenzae: Resistance here is driven by mutations in the ftsl gene encoding
PBP3. Cefteram maintains high binding affinity to PBP3 despite these conformational
changes, superior to many other oral cephalosporins [1].

o PRSP (S. pneumoniae): Cefteram targets PBP2x and PBP2b. While high-level resistance
exists, Cefteram often retains lower MICs against PISP strains compared to cefaclor or

cefixime [2].

Pathway Visualization: Prodrug Activation & Target
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Figure 1: Pharmacological activation pathway of Cefteram Pivoxil. Note the critical hydrolysis

step required before target engagement.

Experimental Protocol: In Vitro Susceptibility
Testing[5][6]

This protocol is adapted from CLSI (M07) guidelines, specifically modified for the handling of
Cefteram free acid against fastidious respiratory pathogens.

Materials Required[7][8]
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Compound: Cefteram (Free Acid) reference powder (purity >95%). Do not use crushed
tablets.

Solvent: Dimethyl Sulfoxide (DMSO) or 0.1 M Phosphate Buffer (pH 7.0).

Media:

o S. pneumoniae:[2][3][5][6][7][8] Cation-Adjusted Mueller-Hinton Broth (CAMHB) + 2-5%
Lysed Horse Blood (LHB).

o H. influenzae:[2][3][5][6][7][8][9] Haemophilus Test Medium (HTM).[10]

QC Strains:S. pneumoniae ATCC 49619, H. influenzae ATCC 49247.

Stock Solution Preparation (Self-Validating Step)

Cefteram free acid has poor water solubility.
o Weigh active powder (correcting for potency/water content).

e Dissolve in minimal volume of DMSO (e.g., 1/10th of final volume) or 0.1M Sodium
Bicarbonate.

¢ Dilute to final volume with sterile water.

» Validation: Check for precipitation. If precipitate forms, the concentration is too high or pH is
incorrect. Filter sterilization (0.22 um) is recommended after full dissolution, but account for
potential adsorption (bind-test recommended).

Microbroth Dilution Workflow
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Stock Prep:
Cefteram Free Acid
in DMSO/Buffer

:

Serial Dilution
(2-fold steps)
0.001 - 32 pg/mL

Assay Plate Setup

Add Media:
HTM (H. flu) or
CAMHB+LHB (Strep)

:

Inoculate:
5 x 1075 CFU/mL

Incubate:
35°C, 5% CO2
20-24 Hours

Read MIC:
Lowest conc. with
no visible growth
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to CLSI ranges

Click to download full resolution via product page

Figure 2: Step-by-step workflow for determining Minimum Inhibitory Concentration (MIC).
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Data Analysis & Interpretation

The following table summarizes expected MIC ranges for Cefteram against key phenotypes.

These values serve as a baseline for validating experimental results [3][4].

Pathogen Resistance Cefteram MICgo .
. Interpretation
Phenotype Mechanism (ng/mL)
S. pneumoniae ] ] ]
Wild Type <0.06 Highly Susceptible
(PSSP)
) o Susceptible/Intermedi
S. pneumoniae (PISP)  Low-affinity PBP2x 0.25-0.5 .
ate
S. pneumoniae High-affinity PBP ] )
_ 1.0-40 Variable/Resistant
(PRSP) mutations
H. influenzae ) . .
PBP3 mutation (ftsl) 0.06 - 0.12 Highly Effective
(BLNAR)
) Susceptible (Stable to
H. influenzae (BLPAR) TEM-1 (-lactamase <0.06
TEM-1)
M. catarrhalis B-lactamase positive <0.25 Susceptible

Note: Cefteram is generally stable against common plasmid-mediated [3-lactamases

(TEM/SHV) found in respiratory pathogens but may be hydrolyzed by ESBLs.

PK/PD Modeling for Dosing Optimization

For drug development professionals, the efficacy of Cefteram is time-dependent.

o PK Parameter: T > MIC (Time that free drug concentration exceeds MIC).

o Target: For cephalosporins, T > MIC of 40-50% of the dosing interval is required for

bactericidal activity.

¢ Simulation:

o Oral bioavailability is ~20-30% but increases with food.
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o Peak serum concentration (Cmax) after a 200mg dose is approximately 1.2 - 1.5 pg/mL.

o Clinical Implication: Against BLNAR H. influenzae (MIC ~0.06), a standard dose easily
achieves >60% T>MIC. Against PRSP (MIC ~2.0), standard oral dosing may fail to
achieve the PD target, necessitating combination therapy or alternative agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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